N-(3-fluorophenyl)-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[6-[(2-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C26H21FN4O3S2/c1-17-7-2-3-8-18(17)15-31-22-12-5-4-11-21(22)25-23(36(31,33)34)14-28-26(30-25)35-16-24(32)29-20-10-6-9-19(27)13-20/h2-14H,15-16H2,1H3,(H,29,32)
• InChI Key: DGKIYTGJJSZEPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C4=NC(=NC=C4S2(=O)=O)SCC(=O)NC5=CC(=CC=C5)F
• Molecular Formula: C26H21FN4O3S2
• Molecular Weight: 520.6 g/mol

Description

N-(3-fluorophenyl)-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C26H21FN4O3S2 and its molecular weight is 520.6. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluorophenyl)-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluorophenyl)-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Stability

The chemical structure of N-(3-fluorophenyl)-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide includes a benzothiazole ring, which is known for its stability and potential biological activities. Studies have shown that modifications to the benzothiazole scaffold, such as the addition of fluorophenyl groups, can significantly impact the metabolic stability and pharmacokinetic profiles of these compounds. For example, the introduction of various 6,5-heterocycles has been investigated to improve metabolic stability, as seen in derivatives of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, highlighting the importance of structural modifications in enhancing drug-like properties (Stec et al., 2011).

Biological Activity and Anticancer Potential

The benzothiazole core structure is prevalent in molecules with significant biological activities, including anticancer properties. Compounds featuring a benzothiazole unit and various substituents have been synthesized and evaluated for their potential antitumor activities in vitro against numerous cancer cell lines. For instance, novel benzothiazole derivatives have demonstrated considerable anticancer activity, suggesting that structural elements similar to those found in N-(3-fluorophenyl)-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide could be explored for therapeutic applications (Yurttaş et al., 2015).

Antioxidant Properties and Protective Effects

Benzothiazole derivatives have also been recognized for their antioxidant activity, which plays a crucial role in mitigating oxidative stress associated with various pathological conditions, including toxicity and neurodegenerative diseases. A study evaluating new benzothiazole-isothiourea derivatives has shown promising results in scavenging free radicals and exerting protective effects against induced toxicity, indicating the potential of benzothiazole-based compounds in antioxidant therapy (Cabrera-Pérez et al., 2016).

Potential in Photovoltaic Efficiency and Ligand-Protein Interactions

Research on benzothiazolinone acetamide analogs, including spectroscopic and quantum mechanical studies, has revealed their capabilities in photovoltaic efficiency modeling and ligand-protein interactions. These findings suggest that compounds with similar structural features may have applications in dye-sensitized solar cells (DSSCs) and as inhibitors or modulators of specific protein functions, offering a broad spectrum of potential scientific and technological applications (Mary et al., 2020).